Cas no 1229623-55-5 (Methyl 4-(1H-indol-3-yl)-3-oxobutanoate)

• Product Name: Methyl 4-(1H-indol-3-yl)-3-oxobutanoate
• CAS No: 1229623-55-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4689658
• PubChem ID: 46949957
• Update Time: 2023-08-14

Methyl 4-(1H-indol-3-yl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1H-indol-3-yl)-3-oxobutanoate
• 4-(1H-Indol-3-yl)-3-oxo-butyric acid methyl ester
• OR51824
• Methyl 4-(1H-indol-3-yl)-3-oxobutanoate

• Inchi： 1S/C13H13NO3/c1-17-13(16)7-10(15)6-9-8-14-12-5-3-2-4-11(9)12/h2-5,8,14H,6-7H2,1H3
• InChI Key： YLOGQXYEKGJCPI-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 231.09
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles